Cas no 1006323-21-2 (<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid)
<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- <br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
- 1006323-21-2
- STK351023
- 1-[4-(2-FURYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-1H-PYRAZOLE-3-CARBOXYLIC ACID
- BBL040761
- 1-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid
- 1-(4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
- EN300-230827
- AKOS000311596
- 1-[4-(2-furyl)-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid
- CS-0270906
-
- MDL: MFCD05861883
- Inchi: 1S/C13H7F3N4O3/c14-13(15,16)10-6-8(9-2-1-5-23-9)17-12(18-10)20-4-3-7(19-20)11(21)22/h1-6H,(H,21,22)
- InChI Key: QXOGDDNJHONIQF-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C2=CC=CO2)=NC(=N1)N1C=CC(C(=O)O)=N1)(F)F
Computed Properties
- Exact Mass: 384.068154g/mol
- Monoisotopic Mass: 384.068154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 482
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 384.27g/mol
- Topological Polar Surface Area: 131Ų
- XLogP3: 2
<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230827-0.05g |
1006323-21-2 | 95% | 0.05g |
$612.0 | 2024-06-20 | ||
| Enamine | EN300-230827-0.1g |
1006323-21-2 | 95% | 0.1g |
$640.0 | 2024-06-20 | ||
| Enamine | EN300-230827-0.25g |
1006323-21-2 | 95% | 0.25g |
$670.0 | 2024-06-20 | ||
| Enamine | EN300-230827-0.5g |
1006323-21-2 | 95% | 0.5g |
$699.0 | 2024-06-20 | ||
| Enamine | EN300-230827-1.0g |
1006323-21-2 | 95% | 1.0g |
$728.0 | 2024-06-20 | ||
| Enamine | EN300-230827-2.5g |
1006323-21-2 | 95% | 2.5g |
$1428.0 | 2024-06-20 | ||
| Enamine | EN300-230827-5.0g |
1006323-21-2 | 95% | 5.0g |
$2110.0 | 2024-06-20 | ||
| Enamine | EN300-230827-10.0g |
1006323-21-2 | 95% | 10.0g |
$3131.0 | 2024-06-20 | ||
| Enamine | EN300-230827-1g |
1006323-21-2 | 1g |
$728.0 | 2023-09-15 | |||
| Enamine | EN300-230827-5g |
1006323-21-2 | 5g |
$2110.0 | 2023-09-15 |
<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on <br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
Comprehensive Overview of 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006323-21-2)
The compound 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006323-21-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework combining a furan ring, a trifluoromethylpyrimidine core, and a pyrazole-carboxylic acid moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.
In recent years, the demand for heterocyclic compounds like 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid has surged due to their role in addressing unmet medical needs. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, a key consideration in modern drug design. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its pyrimidine-pyrazole hybrid structure serves as a scaffold for optimizing pharmacological properties. Such innovations resonate with the growing focus on fragment-based drug discovery and computational chemistry.
From a synthetic chemistry perspective, the preparation of CAS No. 1006323-21-2 involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates for enhanced delivery. This adaptability is crucial for researchers exploring bioconjugation strategies or prodrug development, topics frequently searched in academic and industrial databases.
The compound’s relevance extends to agrochemical research, where similar pyrimidine derivatives are investigated for their pesticidal or herbicidal activity. However, its primary focus remains in pharmaceutical applications, particularly in oncology and immunology. Discussions around personalized medicine and small-molecule therapeutics often highlight such compounds as examples of innovation in drug candidate optimization.
Analytical characterization of 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a critical aspect for researchers navigating FDA approval processes or Good Manufacturing Practices (GMP). The compound’s logP and solubility profiles are also frequently analyzed, reflecting the industry’s emphasis on ADME (Absorption, Distribution, Metabolism, Excretion) properties.
In summary, CAS No. 1006323-21-2 represents a compelling case study in the convergence of medicinal chemistry, molecular design, and therapeutic innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of next-generation therapeutics and high-throughput screening. As the scientific community continues to explore its potential, this compound exemplifies the dynamic interplay between chemical synthesis and biological efficacy.
1006323-21-2 (<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid) Related Products
- 1005608-35-4(<br>2-[3-(3,4-Dimethyl-phenyl)-5-trifluoromethyl-pyrazol-1-yl]-4-furan-2-yl-6-t rifluoromethyl-pyrimidine)
- 1006683-16-4(2-(3,5-Di-m-tolyl-pyrazol-1-yl)-4-furan-2-yl-6-trifluoromethyl-pyrimidine)
- 1005690-51-6(<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-5-methyl-1H-pyrazole-4-ca rboxylic acid ethyl ester)
- 1005601-58-0(<br>4-(2-furyl)-6-(trifluoromethyl)-2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]pyri midine)
- 1006330-25-1(<br>1-(4-Difluoromethyl-6-furan-2-yl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic a cid)
- 1005608-28-5(<br>4-(2-furyl)-2-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]-6-(t rifluoromethyl)pyrimidine)
- 1005604-53-4(<br>4-(2-furyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-6-(trifluorome thyl)pyrimidine)
- 1006318-24-6(2-(3,5-Dimethyl-pyrazol-1-yl)-4-furan-2-yl-6-trifluoromethyl-pyrimidine)
- 1005586-40-2(<br>2-[3-(4-Ethyl-phenyl)-5-trifluoromethyl-pyrazol-1-yl]-4-furan-2-yl-6-triflu oromethyl-pyrimidine)
- 1006328-66-0(2-(3,5-Di-p-tolyl-pyrazol-1-yl)-4-furan-2-yl-6-trifluoromethyl-pyrimidine)